3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine
Overview
Description
3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine, also known as DPTP, is a heterocyclic compound that has been extensively studied for its biological properties. It is a member of the thiazole family of compounds, which are known to exhibit a wide range of biological activities. DPTP has been found to have potential applications in the field of medicinal chemistry due to its unique structure and properties.
Mechanism of Action
The mechanism of action of 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine is not fully understood, but it is believed to act through the inhibition of specific enzymes and receptors. It has been shown to inhibit the activity of certain kinases, which are involved in the regulation of cell growth and proliferation. 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has also been found to interact with specific receptors in the central nervous system, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has also been found to have anti-inflammatory effects, which may contribute to its potential applications in the treatment of inflammatory diseases. Additionally, 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has been found to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has several advantages for use in lab experiments. It is a stable compound that can be synthesized in high yields and high purity. Additionally, it exhibits a range of biological activities, making it a versatile compound for use in various assays. However, 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine also has limitations, including its potential toxicity and limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine. One potential direction is the further investigation of its mechanism of action, which may provide insight into its potential applications in the treatment of various diseases. Additionally, the synthesis of novel derivatives of 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine may lead to the development of compounds with improved biological activities and pharmacological properties. Finally, the development of new methods for the delivery of 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine may improve its bioavailability and increase its potential applications in the field of medicinal chemistry.
Synthesis Methods
The synthesis of 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine involves the reaction of 2-bromo-4,5-diphenylthiazole with 2-cyanopyridine in the presence of a base. The reaction proceeds through the formation of an intermediate, which is subsequently converted to 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine. The synthesis of 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has been optimized to yield high purity and high yields.
Scientific Research Applications
3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has been extensively studied for its biological properties and has been found to exhibit a range of activities. It has been shown to have potential applications in the field of medicinal chemistry, including antitumor, antiviral, and anti-inflammatory activities. 3-(4,5-diphenyl-1,3-thiazol-2-yl)pyridine has also been found to have potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
4,5-diphenyl-2-pyridin-3-yl-1,3-thiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2S/c1-3-8-15(9-4-1)18-19(16-10-5-2-6-11-16)23-20(22-18)17-12-7-13-21-14-17/h1-14H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARQHZKPJTWUDHY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(SC(=N2)C3=CN=CC=C3)C4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601289572 | |
Record name | 3-(4,5-Diphenyl-2-thiazolyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601289572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4,5-Diphenyl-2-thiazolyl)pyridine | |
CAS RN |
70031-88-8 | |
Record name | 3-(4,5-Diphenyl-2-thiazolyl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=70031-88-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(4,5-Diphenyl-2-thiazolyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601289572 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.